Cas no 52709-86-1 (4-Propoxy-4'-cyanobiphenyl)

4-Propoxy-4'-cyanobiphenyl Properties

Names and Identifiers

• 4'-Propoxy-[1,1'-biphenyl]-4-carbonitrile
• 4-Propoxy-4'-cyanobiphenyl
• 4'-Propoxy-4-biphenylcarbonitrile
• 4-Cyano-4'-propoxy-1,1'-biphenyl
• 4-Cyano-4'-n-propoxybiphenyl
• 4-Propoxy-[1,1'-biphenyl]-4'-carbonitrile
• 4'-PROPOXY-BIPHENYL-4-CARBONITRILE
• 3OCB
• 4-Cyano-4'-propoxybiphenyl
• [1,1'-Biphenyl]-4-carbonitrile, 4'-propoxy-
• 4-Propoxycyanodiphenyl
• 4'-propoxybiphenyl-4-carbonitrile
• 4-(4-propoxyphenyl)benzonitrile
• 4'-Propoxy-4-cyanobiphenyl
• 4'-Propoxy[1,1'-biphenyl]-4-carbonitrile
• 4'-Propoxy-(1,1'-biphenyl)-4-carbonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-propoxy-
• 4
• AMY25188
• UNII-SP3QT6RQ3T
• RZCQJZFWJZHMPK-UHFFFAOYSA-N
• SY057242
• AKOS001585033
• C2911
• p-n-propyloxy-4'-cyanobiphenyl
• 4-Cyano-4'-propyloxybiphenyl
• Cambridge id 5305853
• 3-Amino-1-N-methyl-azetidinedihydrochloride
• EINECS 258-122-7
• DTXSID5068788
• 4'-Propoxy[1,1'-biphenyl]-4-carbonitrile #
• 4 inverted exclamation mark -Propoxy-[1,1 inverted exclamation mark -biphenyl]-4-carbonitrile
• MFCD00183206
• 4'-Propoxy(1,1'-biphenyl)-4-carbonitrile
• SB66495
• InChI=1/C16H15NO/c1-2-11-18-16-9-7-15(8-10-16)14-5-3-13(12-17)4-6-14/h3-10H,2,11H2,1H3
• CS-W012847
• D86560
• 52709-86-1
• Oprea1_298863
• SCHEMBL2462665
• A829214
• FT-0640098
• RZCQJZFWJZHMPK-UHFFFAOYSA-
• SP3QT6RQ3T
• DS-15531
• 4-Propoxy-4'-biphenylcarbonitrile
• NS00032560
• BRN 2807119
• J-515967
• 4-cyano-4'-n-propoxybiphenyl
• 4\\'-Propoxy-[1,1\\'-Biphenyl]-4-Carbonitrile
• 4-propoxy-4'-cyanobiphenyl
• 4-Propoxy-[1,1'-biphenyl]-4'-carbonitrile;4'-Propoxy-4-biphenylcarbonitrile
• DB-029002
• +Expand

• MDL： MFCD00183206
• InChIKey： RZCQJZFWJZHMPK-UHFFFAOYSA-N
• Inchi： 1S/C16H15NO/c1-2-11-18-16-9-7-15(8-10-16)14-5-3-13(12-17)4-6-14/h3-10H,2,11H2,1H3
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(C#N)=C([H])C=1[H]
• BRN： 2807119

Computed Properties

• Exact Mass: 237.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 237.115364
• Heavy Atom Count: 18
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 4.01408
• PSA: 33.02000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 393.1°C at 760 mmHg
• Melting Point: 71.0 to 75.0 deg-C
• Flash Point: 165.4±19.8 °C
• Color/Form: No data available
• λmax: 294(EtOH)(lit.)
• Density: 1.0479 (rough estimate)

4-Propoxy-4'-cyanobiphenyl Security Information

• Symbol: GHS06
• RTECS：DV1764600
• WGK Germany：3
• Safety Instruction： S26; S37/39; S36/37/39; S36
• Risk Phrases：R22; R37/38; R41; R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P40,P501A
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22-36/37/38
• Signal Word：Danger

4-Propoxy-4'-cyanobiphenyl Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides